Cas no 897374-18-4 (2,2,2-trifluoro-1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-ylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-ylethan-1-one
• CAS No: 897374-18-4
• MF: C₁₆H₁₉BF₃NO₃
• MW: 341.133175134659
• CID: 5628603
• PubChem ID: 87333005
• Update Time: 2023-11-27

2,2,2-trifluoro-1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• YJHFTIPZBWPOFB-UHFFFAOYSA-N
• SCHEMBL2084507
• 2,2,2-Trifluoro-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one
• 897374-18-4
• EN300-28297162
• 2,2,2-trifluoro-1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one
• Ethanone, 1-[2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl]-2,2,2-trifluoro-
• 2,2,2-trifluoro-1-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-ylethan-1-one

• Inchi： 1S/C16H19BF3NO3/c1-14(2)15(3,4)24-17(23-14)11-5-6-12-10(9-11)7-8-21(12)13(22)16(18,19)20/h5-6,9H,7-8H2,1-4H3
• InChI Key： YJHFTIPZBWPOFB-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC2C=C(B3OC(C)(C)C(C)(C)O3)C=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 341.1410081g/mol
• Monoisotopic Mass: 341.1410081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 439.5±45.0 °C(Predicted)
• pka: 0.18±0.20(Predicted)